4-bromo-2-((E)-{[4-(methylthio)phenyl]imino}methyl)phenol

• IUPAC Name: 4-bromo-2-[(4-methylsulfanylphenyl)iminomethyl]phenol
• InChI: InChI=1S/C14H12BrNOS/c1-18-13-5-3-12(4-6-13)16-9-10-8-11(15)2-7-14(10)17/h2-9,17H,1H3
• InChI Key: BBKRLUBJVCEMGK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)N=CC2=C(C=CC(=C2)Br)O
• Molecular Formula: C14H12BrNOS
• Molecular Weight: 322.22 g/mol

Description

4-Bromo-2-((E)-{[4-(methylthio)phenyl]imino}methyl)phenol is a biochemical used for proteomics research. It has a molecular formula of C14H12BrNOS and a molecular weight of 322.22.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, (E)-4-Bromo-2-[(phenyl­imino)­meth­yl]phenol was found to have an intramolecular O-H…N hydrogen bond between the phenol OH group and the imine N atom, forming an S(6) ring. The planarity of the molecule in the two polymorphs was found to be significantly different.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Thermal Analyses: The synthesis of copper(II) and oxido-vanadium(IV) complexes using 4-bromo-2-(((5-chloro-2-hydroxyphenyl)imino)methyl)phenol has been reported. These complexes were characterized by elemental analyses, FT-IR, UV–Vis, TGA, and X-ray diffraction, showing their potential for various applications due to their distorted square pyramidal and octahedral geometries, respectively (Takjoo et al., 2013).

Sensing Applications

• Versatile Sensors for Multiple Cations: Bromoaniline–aldehyde conjugate systems and their complexes have been used as versatile sensors for the selective detection of Cu2+ and Zn2+ ions. These findings are significant for developing molecular memory devices and enhancing multisensoric properties, alongside examining their DNA- and HSA-binding efficacies (Das et al., 2021).

Catalytic and Chemical Fixation Applications

• CO2 Fixation into Cyclic Carbonates: Research on azo-containing Schiff base metal complexes highlighted their role as catalysts in the chemical fixation of CO2 into cyclic carbonates. This process presents a sustainable approach to CO2 utilization and highlights the thermal stability of these complexes (Ikiz et al., 2015).

Photoluminescence and Fluorescence Studies

• Photoluminescence Properties: The synthesis and characterization of azo-azomethines have been studied for their photoluminescence properties. Such compounds exhibit significant light emissions upon UV irradiation, indicating their potential in fluorescence applications and as probes for solvent mixtures (Eskikanbur et al., 2015).

Anticancer and Biological Activities

• Anti-cancer Activity: A novel bromophenol derivative, BOS-102, has shown significant anticancer activities on human lung cancer cell lines. The study revealed that BOS-102 induces G0/G1 cell cycle arrest and apoptosis through ROS-mediated pathways, suggesting its potential as an anticancer drug (Guo et al., 2018).